6-(3-Methoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-methoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H21N5O4/c1-11(26)10-23-18(27)16-17(22(4)20(23)28)21-19-24(12(2)13(3)25(16)19)14-7-6-8-15(9-14)29-5/h6-9H,10H2,1-5H3
• InChI Key: WSLODDRUYHOAIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC(=CC=C4)OC)N(C(=O)N(C3=O)CC(=O)C)C)C
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol

Description

6-(3-Methoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H21N5O4 and its molecular weight is 395.419. The purity is usually 95%.
BenchChem offers high-quality 6-(3-Methoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(3-Methoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties

• Research has explored the synthesis and properties of mesoionic purinone analogs, including compounds similar to 6-(3-Methoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione. These analogs exhibit hydrolytic ring-opening reactions and can undergo cycloaddition (Coburn & Taylor, 1982).

Biological Activity and Synthesis Methods

• Another study focused on the synthesis of 7,8-polymethylenepurine derivatives, precursors to various pharmacologically active compounds, including potential antihypertensive and antiviral activities (Nilov et al., 1995).
• Additionally, the synthesis of 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones was achieved, providing a pathway to explore new medicinal compounds (Simo, Rybár & Alföldi, 1998).

Pharmacological Evaluation

• In-depth pharmacological evaluations have been conducted on imidazo[2,1-f]purine-2,4-dione derivatives, revealing potential anxiolytic and antidepressant activities in preclinical studies (Zagórska et al., 2009).

Pharmaceutical Development

• Research on fluoro and trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has highlighted their potential as antidepressant agents, with some compounds showing promising results in preliminary pharmacological studies (Zagórska et al., 2016).

Antiviral Activity

• Imidazo[1,2-a]-s-triazine nucleosides, structurally related to purine analogs, have been synthesized and tested for antiviral activity against various viruses, including type 1 herpes and rhinovirus (Kim et al., 1978).

Ring Expansion and Chemical Characterization

• The synthesis and ring expansion of 6-cyano-9-substituted-9H-purines to 8-(arylamino)-4-imino-3-methylpyrimidino[5,4-d]pyrimidines have been explored, providing insights into the chemical properties and potential applications of these compounds (Al‐Azmi et al., 2001).

Versatile Reagents for Synthesis

• The use of 3-methoxalylchromone as a reagent for the regioselective synthesis of 1-desazapurine, a purine isostere, highlights the versatility of specific reagents in the synthesis of purine analogs (Ostrovskyi et al., 2011).

Pharmacokinetics and Metabolism Studies

• A study on 3-(1-methylethyl)-2-(4-methoxyphenyl)-3H-naphth[1,2-d]imidazole demonstrates the utility of certain compounds in pharmacokinetics and metabolism studies (Odasso & Toja, 1983).

Enzymatic Stability

• Tricyclic derivatives of acyclovir, including those related to the imidazo[1,2-a]–purine group, have been analyzed for enzymatic stability, which is critical for understanding the metabolic fate of these compounds (Muszalska-Kolos et al., 2020).

PET Tracer Development

• The synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives for potential PET tracers in imaging studies shows the application of these compounds in diagnostic imaging (Gao, Wang & Zheng, 2016).

Cardiotonic Activity

• Arylimidazopyridine derivatives, including imidazo[4,5-c]pyridines, have been studied for their inotropic activity, contributing to the development of noncatecholamine, nonglycoside cardiotonic drugs (Robertson et al., 1985).